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Compound of Interest

Compound Name: Bis(2-butoxyethyl) Phthalate-d4

Cat. No.: B586600 Get Quote

A Technical Guide to the Safety of Bis(2-
butoxyethyl) Phthalate-d4
This document provides a comprehensive overview of the safety data for Bis(2-butoxyethyl)
Phthalate-d4, intended for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical databases.

Core Substance Information
Bis(2-butoxyethyl) Phthalate-d4 is a deuterated form of Bis(2-butoxyethyl) Phthalate, a

phthalate ester. Due to the limited availability of specific safety data for the deuterated

compound, this guide primarily references data from its non-deuterated analogue, which is

considered a close proxy for most physical and toxicological properties. This compound is

primarily for research use only and not intended for diagnostic or therapeutic applications.[1]

Chemical Identifiers
Identifier

Bis(2-butoxyethyl)
Phthalate-d4

Bis(2-butoxyethyl)
Phthalate (Non-deuterated)

CAS Number 1398065-96-7[1][2][3] 117-83-9[4][5][6][7]

Molecular Formula C₂₀H₂₆D₄O₆[1][2] C₂₀H₃₀O₆[4][6][7]

Molecular Weight 370.47 g/mol [1][2][3] 366.45 g/mol [4][7]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties. The data is primarily

for the non-deuterated form, as specific data for the deuterated variant is not widely available.

Property Value

Appearance Colorless liquid / Oil[7][8]

Melting Point -54.9 °C[4][7] / -55 °C[9]

Boiling Point
405.2 °C at 760 mmHg[4] / 270 °C at 22

mmHg[7][9]

Flash Point 171.2 °C[4] / 171 °C[9] / 205 °C[7]

Density 1.068 g/cm³[4] / 1.06 g/mL[7]

Refractive Index n20/D 1.486[4][7]

Water Solubility <0.3 g/L at 20 °C[4][7]

Vapor Pressure
8.95 x 10⁻⁷ mmHg at 25 °C[4] / 0.00217 mm

Hg[8]

LogP 3.63[4] / 4.4[10] / 4.52 (estimated)[7]

Toxicological and Safety Data
This section outlines the known toxicological data and safety considerations, primarily based

on the non-deuterated compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB8154598_EN.htm
https://haz-map.com/Agents/3963
https://www.lookchem.com/ProductWholeProperty_LCPL537279.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8154598_EN.htm
https://www.accustandard.com/prod0016109.html
https://www.lookchem.com/ProductWholeProperty_LCPL537279.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8154598_EN.htm
https://www.accustandard.com/prod0016109.html
https://www.lookchem.com/ProductWholeProperty_LCPL537279.htm
https://www.accustandard.com/prod0016109.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8154598_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL537279.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8154598_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL537279.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8154598_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL537279.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8154598_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL537279.htm
https://haz-map.com/Agents/3963
https://www.lookchem.com/ProductWholeProperty_LCPL537279.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-butoxyethyl_-Phthalate-d4
https://m.chemicalbook.com/ProductChemicalPropertiesCB8154598_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data

Acute Oral Toxicity LD50 (rat): 8380 mg/kg[7]

Toxicity Summary

Mildly toxic by ingestion.[7] Ingestion of large

amounts may lead to CNS depression and mild

liver toxicity.[8]

Primary Hazards
May cause skin and eye irritation, as well as

potential irritation to the respiratory tract.[8][9]

Decomposition Products
When heated to decomposition, it can emit acrid

smoke and irritating fumes.[7]

Phthalate Class Hazards

Some phthalates are recognized for their

potential reproductive toxicity and as endocrine

disruptors.

Experimental Protocols & Handling
While specific experimental protocols for Bis(2-butoxyethyl) Phthalate-d4 are not detailed in

the available literature, its primary application is as a plasticizer.[4][7] The production of the

non-deuterated analogue involves the esterification of glycol monobutyl ether with phthalic

anhydride.[7]

Recommended Laboratory Safety Workflow
The following diagram illustrates a general workflow for safely handling this chemical in a

laboratory setting, based on common practices for handling phthalate esters.
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Safe Handling Workflow for Bis(2-butoxyethyl) Phthalate-d4

Preparation

Handling

Cleanup & Disposal

Storage

Review SDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Weigh/Measure Chemical

Perform Experiment

Decontaminate Work Area

Store in a Refrigerator (2-8°C)
in a Tightly Sealed Container

Dispose of Waste
(Follow Institutional Guidelines)

Remove & Dispose of PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling Bis(2-butoxyethyl) Phthalate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b586600?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/bis-2-butoxyethyl-phthalate-d4-1398065-96-7
https://www.pharmaffiliates.com/en/1398065-96-7-bis-2-butoxyethyl-phthalate-d4-papst012915.html
https://www.lgcstandards.com/LB/en/Bis-2-butoxyethyl-Phthalate-d4/p/TRC-B415117
https://www.lookchem.com/ProductWholeProperty_LCPL537279.htm
https://www.lgcstandards.com/VU/en/Bis-2-butoxyethyl-Phthalate-3-4-5-6-d4/p/CDN-D-7450
https://ez.restek.com/compound/view/en/117-83-9/Bis(2-butoxyethyl)%20phthalate
https://m.chemicalbook.com/ProductChemicalPropertiesCB8154598_EN.htm
https://haz-map.com/Agents/3963
https://www.accustandard.com/prod0016109.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-butoxyethyl_-Phthalate-d4
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-butoxyethyl_-Phthalate-d4
https://www.benchchem.com/product/b586600#bis-2-butoxyethyl-phthalate-d4-safety-data-sheet-sds-information
https://www.benchchem.com/product/b586600#bis-2-butoxyethyl-phthalate-d4-safety-data-sheet-sds-information
https://www.benchchem.com/product/b586600#bis-2-butoxyethyl-phthalate-d4-safety-data-sheet-sds-information
https://www.benchchem.com/product/b586600#bis-2-butoxyethyl-phthalate-d4-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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